92-10-4

4-((2-Chloroethyl)(ethyl)amino)-2-methylbenzaldehyde

• CAS RN:
• 92-10-4

• Formula:
• C12H16ClNO

• InChI:
• InChI=1S/C12H16ClNO/c1-3-14(7-6-13)12-5-4-11(9-15)10(2)8-12/h4-5,8-9H,3,6-7H2,1-2H3

• InChIKey:
• VPQJPICTQVMGOG-UHFFFAOYSA-N

• 4-((2-Chloroethyl)(ethyl)amino)-2-methylbenzaldehyde is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.

1,4-Oxazepine

• CAS RN:
• 292-10-4

• Formula:
• C5H5NO

• InChI:
• InChI=1S/C5H5NO/c1-2-6-3-5-7-4-1/h1-5H

• InChIKey:
• WXLCDTBTIVJDCE-UHFFFAOYSA-N

• 1,4-Oxazepine is a useful research compound. Its molecular formula is C5H5NO and its molecular weight is 95.10 g/mol. The purity is usually 95%.

4,6-Pteridinedione, 2-amino-1,5-dihydro-7-methyl-

In Stock

• CAS RN:
• 492-10-4

• Formula:
• C7H7N5O2

• InChI:
• InChI=1S/C7H7N5O2/c1-2-5(13)10-3-4(9-2)11-7(8)12-6(3)14/h1H3,(H,10,13)(H3,8,9,11,12,14)

• InChIKey:
• QHJGJOBIIBEJNN-UHFFFAOYSA-N

• 4,6-Pteridinedione, 2-amino-1,5-dihydro-7-methyl- is a natural product found in Pyrrhocoris apterus with data available.

Bismuth subcarbonate

In Stock

• CAS RN:
• 5892-10-4

• Formula:
• (BiO)2CO3
  CBi2O5

• InChI:
• InChI=1S/CH2O3.2Bi.2O/c2-1(3)4;;;;/h(H2,2,3,4);;;;/q;2*+1;;/p-2

• InChIKey:
• MGLUJXPJRXTKJM-UHFFFAOYSA-L

• Bismuth subcarbonate is a bismuth coordination entity and a one-carbon compound. It derives from a carbonic acid.

5-Methylcyclodec-5-en-1-one

• CAS RN:
• 84292-10-4

• Formula:
• C11H18O

• InChI:
• InChI=1S/C11H18O/c1-10-6-3-2-4-8-11(12)9-5-7-10/h6H,2-5,7-9H2,1H3

• InChIKey:
• HNZRUPSHKQVDJN-UHFFFAOYSA-N

• 5-Methylcyclodec-5-en-1-one is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.

1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-amine

Usually In Stock

• CAS RN:
• 652992-10-4

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c1-9-8-13(2,3)15(4)12-6-5-10(14)7-11(9)12/h5-8H,14H2,1-4H3

• InChIKey:
• KSRZDAIWVYENEV-UHFFFAOYSA-N

• 1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-amine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.30 g/mol. The purity is usually 95%.

2-Chlorooxazolo[5,4-c]pyridine

In Stock

• CAS RN:
• 916792-10-4

• Formula:
• C6H3ClN2O

• InChI:
• InChI=1S/C6H3ClN2O/c7-6-9-4-1-2-8-3-5(4)10-6/h1-3H

• InChIKey:
• CVNMRDXBPVOJFI-UHFFFAOYSA-N

• 2-Chlorooxazolo[5,4-c]pyridine is a useful research compound. Its molecular formula is C6H3ClN2O and its molecular weight is 154.55 g/mol. The purity is usually 95%.

2-Chloro-1-[6-(methylthio)-3-pyridinyl]-ethanone

• CAS RN:
• 136592-10-4

• Formula:
• C8H8ClNOS

• InChI:
• InChI=1S/C8H8ClNOS/c1-12-8-3-2-6(5-10-8)7(11)4-9/h2-3,5H,4H2,1H3

• InChIKey:
• FOMKCROVXRPNHW-UHFFFAOYSA-N

• 2-Chloro-1-[6-(methylthio)-3-pyridinyl]-ethanone is a useful research compound. Its molecular formula is C8H8ClNOS and its molecular weight is 201.67 g/mol. The purity is usually 95%.

1-Acetyl-6,7-dihydro-5H-pyrrolizine

• CAS RN:
• 199192-10-4

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-7(11)8-4-6-10-5-2-3-9(8)10/h4,6H,2-3,5H2,1H3

• InChIKey:
• WRBLXOFYTXAKGQ-UHFFFAOYSA-N

• 1-Acetyl-6,7-dihydro-5H-pyrrolizine, also known as 1-Acetyl-6,7-dihydro-5H-pyrrolizine, is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-N~2~-(pyridin-3-ylmethyl)-alpha-asparagine

In Stock

• CAS RN:
• 945492-10-4

• Formula:
• C16H16ClN3O3

• InChI:
• InChI=1S/C16H16ClN3O3/c17-12-3-5-13(6-4-12)20-16(23)14(8-15(21)22)19-10-11-2-1-7-18-9-11/h1-7,9,14,19H,8,10H2,(H,20,23)(H,21,22)

• InChIKey:
• FNCOSULZIIHAIG-UHFFFAOYSA-N

• N-(4-chlorophenyl)-N~2~-(pyridin-3-ylmethyl)-alpha-asparagine is a useful research compound. Its molecular formula is C16H16ClN3O3 and its molecular weight is 333.77. The purity is usually 95%.

3-Chloro-5-fluoro-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898792-10-4

• Formula:
• C18H17ClFNO2

• InChI:
• InChI=1S/C18H17ClFNO2/c19-16-9-15(10-17(20)11-16)18(22)14-3-1-2-13(8-14)12-21-4-6-23-7-5-21/h1-3,8-11H,4-7,12H2

• InChIKey:
• XZCIVVFHOXTLGR-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO2 and its molecular weight is 333.8 g/mol. The purity is usually 95%.

2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride

In Stock

• CAS RN:
• 1158292-10-4

• Formula:
• C11H17Cl2N3

• InChI:
• InChI=1S/C11H15N3.2ClH/c1-7-3-4-9-11(8(7)2)14-10(13-9)5-6-12;;/h3-4H,5-6,12H2,1-2H3,(H,13,14);2*1H

• InChIKey:
• NNTCNPJEYHDSTN-UHFFFAOYSA-N

• 2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride is a useful research compound. Its molecular formula is C11H17Cl2N3 and its molecular weight is 262.18 g/mol. The purity is usually 95%.

Tert-butyl 1-thia-4,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride

In Stock

• CAS RN:
• 1221792-10-4

• Formula:
• C12H23ClN2O2S

• InChI:
• InChI=1S/C12H22N2O2S.ClH/c1-11(2,3)16-10(15)14-7-4-12(5-8-14)13-6-9-17-12;/h13H,4-9H2,1-3H3;1H

• InChIKey:
• NUAIZOPMIMKPBY-UHFFFAOYSA-N

• Tert-butyl 1-thia-4,8-diazaspiro[4.5]decane-8-carboxylate hydrochloride is a useful research compound. Its molecular formula is C12H23ClN2O2S and its molecular weight is 294.84 g/mol. The purity is usually 95%.

2-(1H-Imidazol-2-yl)morpholine

In Stock

• CAS RN:
• 1420792-10-4

• Formula:
• C7H12ClN3O

• InChI:
• InChI=1S/C7H11N3O/c1-2-10-7(9-1)6-5-8-3-4-11-6/h1-2,6,8H,3-5H2,(H,9,10)

• InChIKey:
• ZHULPOIHUYSPCZ-RGMNGODLSA-N

• 2-(1H-Imidazol-2-yl)morpholine is a useful research compound. Its molecular formula is C7H12ClN3O and its molecular weight is 189.64. The purity is usually 95%.

(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine

In Stock

• CAS RN:
• 1551492-10-4

• Formula:
• C8H13N3

• InChI:
• InChI=1S/C8H13N3/c9-6-7-2-1-3-8-10-4-5-11(7)8/h4-5,7H,1-3,6,9H2

• InChIKey:
• OTTLEYYQAFGTFZ-UHFFFAOYSA-N

• (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-5-yl)methanamine is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.213. The purity is usually 95%.

1-[6-(1H-indol-1-yl)pyrimidin-4-yl]-N-(4-methylpiperazin-1-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797092-10-4

• Formula:
• C23H29N7O

• InChI:
• InChI=1S/C23H29N7O/c1-27-12-14-29(15-13-27)26-23(31)19-6-9-28(10-7-19)21-16-22(25-17-24-21)30-11-8-18-4-2-3-5-20(18)30/h2-5,8,11,16-17,19H,6-7,9-10,12-15H2,1H3,(H,26,31)

• InChIKey:
• FDRLMLPYBAWWKI-UHFFFAOYSA-N

• 1-[6-(1H-indol-1-yl)pyrimidin-4-yl]-N-(4-methylpiperazin-1-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H29N7O and its molecular weight is 419.533. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(pyridin-2-yl)methanone

In Stock

• CAS RN:
• 1797892-10-4

• Formula:
• C13H14N2O

• InChI:
• InChI=1S/C13H14N2O/c16-13(12-6-1-2-9-14-12)15-10-4-3-5-11(15)8-7-10/h1-4,6,9-11H,5,7-8H2

• InChIKey:
• PIFUUSVNWMUHLT-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(pyridin-2-yl)methanone is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.268. The purity is usually 95%.

2-Oxo-1H-quinoline-6-sulfonyl fluoride

Usually In Stock

• CAS RN:
• 2138192-10-4

• Formula:
• C9H6FNO3S

• InChI:
• InChI=1S/C9H6FNO3S/c10-15(13,14)7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,(H,11,12)

• InChIKey:
• RITWPKGYNQHMOH-UHFFFAOYSA-N

• 2-Oxo-1H-quinoline-6-sulfonyl fluoride is a useful research compound. Its molecular formula is C9H6FNO3S and its molecular weight is 227.21. The purity is usually 95%.

2-Cyclopropyl-4-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine

In Stock

• CAS RN:
• 2201692-10-4

• Formula:
• C13H19N3O

• InChI:
• InChI=1S/C13H19N3O/c1-9-7-12(15-13(14-9)10-3-4-10)17-11-5-6-16(2)8-11/h7,10-11H,3-6,8H2,1-2H3

• InChIKey:
• HFZIJCCLPOGXDV-UHFFFAOYSA-N

• 2-Cyclopropyl-4-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrimidine is a useful research compound. Its molecular formula is C13H19N3O and its molecular weight is 233.315. The purity is usually 95%.

8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(2-methoxyethyl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 1014092-10-4

• Formula:
• C15H20N6O3

• InChI:
• InChI=1S/C15H20N6O3/c1-9-8-10(2)21(17-9)14-16-12-11(18(14)3)13(22)20(6-7-24-5)15(23)19(12)4/h8H,6-7H2,1-5H3

• InChIKey:
• FWFYBCDBDIEDIM-UHFFFAOYSA-N

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(2-methoxyethyl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C15H20N6O3 and its molecular weight is 332.36 g/mol. The purity is usually 95%.